Cas no 1404759-31-4 (2-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}propanoic acid)

• Product Name: 2-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}propanoic acid
• CAS No: 1404759-31-4
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• MDL: MFCD21380504
• CID: 5685574
• PubChem ID: 64281391
• Update Time: 2025-10-28

2-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS013602863
• 1404759-31-4
• 2-{4-[(prop-2-en-1-yloxy)carbonyl]piperazin-1-yl}propanoic acid
• EN300-24011741
• 2-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}propanoic acid

• MDL： MFCD21380504
• Inchi： 1S/C11H18N2O4/c1-3-8-17-11(16)13-6-4-12(5-7-13)9(2)10(14)15/h3,9H,1,4-8H2,2H3,(H,14,15)
• InChI Key： OHGFMUZKEDNLER-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CCN(C(C(=O)O)C)CC1)=O

Computed Properties

• Exact Mass: 242.12665706g/mol
• Monoisotopic Mass: 242.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-{4-(prop-2-en-1-yloxy)carbonylpiperazin-1-yl}propanoic acid

2-{4-(Prop-2-en-1-yloxy)carbonylpiperazin-1-yl}propanoic acid

The compound 2-{4-(Prop-2-en-1-yloxy)carbonylpiperazin-1-yl}propanoic acid, with CAS No. 1404759-31-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. The molecule consists of a piperazine ring, a carbonyl group, and a propenoxy moiety, which collectively contribute to its versatile chemical properties.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The propenoxy group in this compound adds an additional layer of complexity, enabling it to participate in various chemical reactions and interactions. Researchers have explored its potential as a building block for synthesizing more complex molecules with enhanced biological activities.

The synthesis of 2-{4-(Prop-2-en-1-yloxy)carbonylpiperazin-1-yl}propanoic acid involves a multi-step process that includes nucleophilic substitution and condensation reactions. These steps are optimized to ensure high yields and purity, making the compound suitable for both academic research and industrial applications. The use of advanced chromatographic techniques has further improved the isolation and characterization of this compound.

In terms of applications, this compound has shown promise in the development of antimicrobial agents and anti-inflammatory drugs. Its ability to form hydrogen bonds and engage in π-interactions makes it an ideal candidate for targeting specific biological pathways. Recent experiments have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory responses, suggesting its potential as a lead compound for drug discovery.

The structural versatility of 2-{4-(Prop-2-en-1-yloxy)carbonylpiperazin-1-yl}propanoic acid also extends to its use in polymer chemistry. By incorporating this compound into polymer networks, researchers have developed materials with improved mechanical properties and thermal stability. These materials find applications in advanced composites and biodegradable polymers, contributing to sustainable material science.

From a mechanistic standpoint, the reactivity of this compound is influenced by the electronic effects of its substituents. The propenoxy group introduces electron-withdrawing effects, which enhance the electrophilicity of the carbonyl carbon. This feature is exploited in various organic transformations, such as Michael additions and nucleophilic acyl substitutions, enabling the construction of complex molecular architectures.

In conclusion, 2-{4-(Prop-2-en-1-yloxy)carbonylpiperazin-1-yl}propanoic acid stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique combination of structural features and reactivity positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific advancement and industrial innovation.